Cas no 2171197-39-8 ((3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid)

• Product Name: (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid
• CAS No: 2171197-39-8
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6314684
• PubChem ID: 165561108
• Update Time: 2025-10-29

(3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid
• (3S)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid
• EN300-1579398
• 2171197-39-8

• Inchi： 1S/C24H28N2O5/c1-14(2)21(12-22(27)28)26-23(29)15(3)25-24(30)31-13-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,14-15,20-21H,12-13H2,1-3H3,(H,25,30)(H,26,29)(H,27,28)/t15-,21-/m0/s1
• InChI Key： ACMJFHFWCDUDHZ-BTYIYWSLSA-N
• SMILES： O(C(N[C@@H](C)C(N[C@@H](CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid

Introduction to (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic Acid (CAS No. 2171197-39-8)

(3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2171197-39-8, represents a sophisticated molecular design that integrates multiple functional groups, making it a promising candidate for various therapeutic applications.

The molecular structure of this compound features a chiral center at the (3S) position and another at the (2S) position, which contributes to its stereochemical complexity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its utility in peptide synthesis and drug development. Specifically, the Fmoc group is commonly employed in solid-phase peptide synthesis (SPPS) as an protecting group for amino acids, facilitating the controlled assembly of complex peptides.

(3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid has been extensively studied for its potential role in modulating biological pathways. Recent research has highlighted its significance in the development of novel therapeutic agents targeting neurological disorders. The compound's ability to interact with specific enzymes and receptors has been explored in preclinical studies, demonstrating its potential as a lead compound for further drug optimization.

The fluorenylmethoxycarbonyl moiety in this compound not only serves as a protective group but also contributes to its photophysical properties. This feature has opened up avenues for exploring its applications in photochemical biology and photodynamic therapy. The unique combination of stereochemistry and functional groups makes this compound a versatile tool for researchers investigating the mechanisms of various diseases.

In the context of drug discovery, the chiral nature of (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid is particularly noteworthy. Chiral drugs often exhibit different biological activities depending on their enantiomeric form, making the selection of the correct stereoisomer crucial for therapeutic efficacy. The synthesis and characterization of this compound have provided valuable insights into the role of stereochemistry in drug design.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like this one. Techniques such as asymmetric synthesis and catalytic transformations have been instrumental in achieving high enantiomeric purity, which is essential for pharmaceutical applications. The development of novel synthetic routes has not only improved the accessibility of this compound but also paved the way for exploring its derivatives.

The biological activity of (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid has been investigated in various cellular and animal models. Studies have shown that it interacts with specific targets involved in inflammation, neurodegeneration, and metabolic disorders. These findings have prompted further research into its potential as a therapeutic agent for conditions such as Alzheimer's disease, Parkinson's disease, and metabolic syndrome.

The structural features of this compound also make it an attractive scaffold for drug design. The presence of multiple functional groups provides numerous opportunities for chemical modification, allowing researchers to fine-tune its biological activity. This flexibility has led to the development of libraries of derivatives with enhanced potency and selectivity.

In conclusion, (3S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid (CAS No. 2171197-39-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural and functional properties make it a valuable tool for drug discovery and development. Ongoing research continues to uncover new applications for this compound, highlighting its importance in addressing various therapeutic challenges.